Cas no 2248407-14-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate
• CAS No: 2248407-14-7
• MF: C₂₂H₁₅NO₄
• MW: 357.358805894852
• CID: 5958487
• PubChem ID: 165724121
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate
• 2248407-14-7
• EN300-6521262

• Inchi： 1S/C22H15NO4/c24-20-18-11-4-5-12-19(18)21(25)23(20)27-22(26)17-10-6-9-16(14-17)13-15-7-2-1-3-8-15/h1-12,14H,13H2
• InChI Key： BRDPDOWXQRORCH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 357.10010796g/mol
• Monoisotopic Mass: 357.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate (CAS No. 2248407-14-7) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex molecular structure, which includes a benzene ring, a benzoate group, and a dioxoisoindoline moiety. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

The dioxoisoindoline core of this compound is known for its versatility in organic synthesis. Recent studies have highlighted its ability to participate in various types of reactions, including cycloadditions and conjugate additions. These reactions are particularly valuable in the development of bioactive molecules and advanced materials. For instance, researchers have explored the use of dioxoisoindoline derivatives in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

The benzylbenzoate group attached to the isoindoline core further enhances the compound's functionality. This group introduces additional aromaticity and electronic effects, making it suitable for applications in polymer chemistry and optoelectronics. Recent advancements in materials science have demonstrated the potential of benzylbenzoate-containing polymers in creating high-performance organic semiconductors. These materials exhibit excellent charge transport properties, making them ideal for use in flexible electronics and photovoltaic devices.

In terms of synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials. Researchers have also investigated the use of catalytic systems to improve the efficiency and selectivity of these reactions.

Recent studies have focused on the biological activity of this compound. Preliminary assays suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for further pharmacological investigation. Additionally, its ability to interact with biological membranes has led to exploratory research into its potential as a drug delivery agent.

The CAS No. 2248407-14-7 designation underscores the importance of accurate chemical identification in scientific research and industrial applications. Proper documentation and standardization are essential for ensuring safety, reproducibility, and compliance with regulatory requirements.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzylbenzoate represents a versatile platform for chemical innovation. Its unique structure and functional groups make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic and industrial endeavors.